Cas no 121845-49-6 (Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-)

• Product Name: Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-
• CAS No: 121845-49-6
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 165597
• PubChem ID: 516597
• Update Time: 2025-04-19

Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-
• 3-cyclopropylpyrido[3,4-e][1,2,4]triazine
• 3-Cyclopropyl-pyrido(3,4-e)(1,2,4)triazine
• 121845-49-6
• DTXSID80153386
• 3-Cyclopropyl-pyrido[3,4-e][1,2,4]triazine
• CHEMBL84402

• Inchi： 1S/C9H8N4/c1-2-6(1)9-11-8-5-10-4-3-7(8)12-13-9/h3-6H,1-2H2
• InChI Key： AYNHNZKYEURXHD-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2N=NC=1C1CC1

Computed Properties

• Exact Mass: 172.07504
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56